Cas no 3134-66-5 (1H-Azepine-1-carbothioicacid, hexahydro-, S-propyl ester)

1H-Azepine-1-carbothioicacid, hexahydro-, S-propyl ester structure
3134-66-5 structure
Product Name:1H-Azepine-1-carbothioicacid, hexahydro-, S-propyl ester
CAS No:3134-66-5
MF:C10H19NOS
MW:201.328961610794
CID:314966
PubChem ID:76584
Update Time:2025-04-19

1H-Azepine-1-carbothioicacid, hexahydro-, S-propyl ester Chemical and Physical Properties

Names and Identifiers

    • 1H-Azepine-1-carbothioicacid, hexahydro-, S-propyl ester
    • S-propyl azepane-1-carbothioate
    • S-Propyl hexahydro-1H-azepine-1-carbothioate
    • 3134-66-5
    • NS00046051
    • EINECS 221-530-0
    • DTXSID80953383
    • Inchi: 1S/C10H19NOS/c1-2-9-13-10(12)11-7-5-3-4-6-8-11/h2-9H2,1H3
    • InChI Key: CCHAJHCNTVMJPW-UHFFFAOYSA-N
    • SMILES: S(CCC)C(N1CCCCCC1)=O

Computed Properties

  • Exact Mass: 201.11887
  • Monoisotopic Mass: 201.119
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 3
  • Complexity: 153
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.7
  • Topological Polar Surface Area: 45.6A^2

Experimental Properties

  • Density: 1.04
  • Boiling Point: 295.7°C at 760 mmHg
  • Flash Point: 132.7°C
  • Refractive Index: 1.508
  • PSA: 20.31
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